![molecular formula C7H6N2O2 B066848 1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one CAS No. 194022-44-1](/img/structure/B66848.png)
1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one
Overview
Description
1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one, also known as PPO, is a heterocyclic aromatic compound belonging to the oxazinone family. It is a highly reactive and versatile molecule that has been studied extensively in the fields of organic chemistry and biochemistry. PPO has a wide range of applications in both scientific research and industrial processes, and has been used in the development of pharmaceuticals, agrochemicals, and biocides.
Scientific Research Applications
Synthesis Techniques : A study by Cho et al. (2003) presents a method for synthesizing pyrido[2,3-b][1,4]oxazin-2-ones via a one-pot annulation process. This process utilizes cesium carbonate in refluxing acetonitrile and features a Smiles rearrangement and subsequent cyclization (Cho et al., 2003).
Derivative Synthesis : Kumar et al. (2011) described a one-pot synthesis of 3,4,4a,5,8,8a-Hexahydro-2H-pyrido[3,2-b][1,4]oxazine derivatives from 1,4-dihydropyridines, highlighting the versatility of these compounds in creating bicyclic heterocycles (Kumar et al., 2011).
Pharmaceutical Compounds Template : Gim et al. (2007) focused on the synthesis of pyrido[2,3-b][1,4]oxazine as a potential scaffold for bioactive compounds, noting their significance in developing new pharmaceuticals (Gim et al., 2007).
Pyridopyrimidines Synthesis : Ismail and Wibberley (1967) discussed the synthesis of pyrido[4,3-d]pyrimidin-4(3H)-ones, providing insights into the chemical reactions and properties of related pyrido-oxazin derivatives (Ismail & Wibberley, 1967).
Benzoxazine Systems Synthesis : Sandford et al. (2014) synthesized pyrido[3,2-b][1,4]oxazine and pyrido[2,3-b][1,4]benzoxazine systems, showing the scope of annelation reactions with fluorinated pyridine derivatives (Sandford et al., 2014).
Nitro Derivatives Synthesis : Bastrakov et al. (2016) reported on the synthesis of nitro pyrido- and dipyrido[1,4]oxazines, expanding the range of potential applications for these compounds (Bastrakov et al., 2016).
Mechanism of Action
Future Directions
The future research directions for “1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one” could involve further exploration of its potential biological activities, given the reported activities of similar compounds . Additionally, more studies could be done to fully understand its synthesis, molecular structure, and physical and chemical properties.
Properties
IUPAC Name |
1H-pyrido[3,4-b][1,4]oxazin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-7-4-11-6-3-8-2-1-5(6)9-7/h1-3H,4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFLQBRXQPWSXGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00597561 | |
Record name | 1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00597561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
194022-44-1 | |
Record name | 1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00597561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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